Cas no 2411294-04-5 (N-(2,4-dimethoxyphenyl)methyl-N-methylsulfamoyl fluoride)

• Product Name: N-(2,4-dimethoxyphenyl)methyl-N-methylsulfamoyl fluoride
• CAS No: 2411294-04-5
• MF: C₁₀H₁₄FNO₄S
• MW: 263.285865306854
• CID: 5684359
• PubChem ID: 146094294
• Update Time: 2025-06-09

N-(2,4-dimethoxyphenyl)methyl-N-methylsulfamoyl fluoride Chemical and Physical Properties

Names and Identifiers

• N-[(2,4-Dimethoxyphenyl)methyl]-N-methylsulfamoyl fluoride
• EN300-26575264
• 2411294-04-5
• Z3766051876
• N-(2,4-dimethoxyphenyl)methyl-N-methylsulfamoyl fluoride

• Inchi： 1S/C10H14FNO4S/c1-12(17(11,13)14)7-8-4-5-9(15-2)6-10(8)16-3/h4-6H,7H2,1-3H3
• InChI Key： ULNLEOKTVFFSLP-UHFFFAOYSA-N
• SMILES： S(N(C)CC1C=CC(=CC=1OC)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 263.06275726g/mol
• Monoisotopic Mass: 263.06275726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.2Ų

Additional information on N-(2,4-dimethoxyphenyl)methyl-N-methylsulfamoyl fluoride

Professional Introduction to N-(2,4-dimethoxyphenyl)methyl-N-methylsulfamoyl fluoride (CAS No. 2411294-04-5)

N-(2,4-dimethoxyphenyl)methyl-N-methylsulfamoyl fluoride is a specialized organic compound characterized by its unique chemical structure and potential applications in the pharmaceutical and chemical industries. This compound, identified by the CAS number 2411294-04-5, has garnered attention due to its distinct molecular framework and its role as a building block in the synthesis of more complex molecules.

The molecular formula of N-(2,4-dimethoxyphenyl)methyl-N-methylsulfamoyl fluoride can be represented as C₉H₁₁NO₃F. This structure incorporates a phenyl ring substituted with two methoxy groups at the 2 and 4 positions, a methyl group attached to the nitrogen atom of the sulfamoyl group, and a fluorine atom. The presence of these functional groups makes it a versatile intermediate for various chemical reactions, particularly in the development of sulfonamide-based drugs.

In recent years, there has been significant interest in sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticonvulsant properties. The compound N-(2,4-dimethoxyphenyl)methyl-N-methylsulfamoyl fluoride, with its sulfamoyl and fluoro substituents, is particularly noteworthy for its potential in drug discovery. The fluoro group can enhance the metabolic stability and bioavailability of pharmaceutical compounds, making it an attractive feature for medicinal chemists.

The synthesis of N-(2,4-dimethoxyphenyl)methyl-N-methylsulfamoyl fluoride involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the preparation of 2,4-dimethoxybenzaldehyde, which serves as the precursor for the phenyl ring. Subsequent reactions include nucleophilic substitution and fluorination steps to introduce the sulfamoyl and fluoro groups, respectively. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may also be employed to achieve higher yields and purities.

The compound's reactivity makes it a valuable intermediate in the synthesis of more complex molecules. For instance, it can be used to create novel sulfonamide derivatives by reacting with various amines or heterocyclic compounds. These derivatives may exhibit enhanced pharmacological properties compared to their parent compounds. Researchers are particularly interested in exploring its potential as a scaffold for antiviral and anticancer agents.

Recent studies have highlighted the importance of fluorinated sulfonamides in medicinal chemistry. The introduction of fluorine atoms into sulfonamide structures can lead to significant improvements in drug efficacy and pharmacokinetics. For example, fluorinated sulfonamides have shown promise in treating infections caused by resistant bacteria due to their ability to disrupt bacterial cell wall synthesis. N-(2,4-dimethoxyphenyl)methyl-N-methylsulfamoyl fluoride is being investigated as a precursor for such compounds.

The role of computational chemistry in designing and optimizing sulfonamide-based drugs cannot be overstated. Molecular modeling techniques are used to predict the binding affinity of N-(2,4-dimethoxyphenyl)methyl-N-methylsulfamoyl fluoride derivatives to biological targets such as enzymes and receptors. This approach helps in identifying lead compounds that can be further refined through experimental synthesis. The integration of computational methods with traditional synthetic chemistry has accelerated the drug discovery process significantly.

In conclusion, N-(2,4-dimethoxyphenyl)methyl-N-methylsulfamoyl fluoride (CAS No. 2411294-04-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure and reactivity make it an excellent candidate for synthesizing advanced sulfonamide derivatives with enhanced biological activities. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the development of next-generation therapeutics.